Cas no 53027-55-7 (Adipokinetic Hormone (AKH) (24-32), locust)

• Product Name: Adipokinetic Hormone (AKH) (24-32), locust
• CAS No: 53027-55-7
• MF: C₅₄H₇₄N₁₄O₁₅
• MW: 1159.27
• CID: 937862
• Update Time: 2025-09-18

Adipokinetic Hormone (AKH) (24-32), locust Chemical and Physical Properties

Names and Identifiers

• adipokinetic hormone (locust)
• Adipokinetic Hormone (AKH) (24-32), locust
• Adipokinin
• Corpus cardiacum lipotropin
• Lipotropin, corpus cardiacum

Experimental Properties

• Color/Form: Solid
• Solubility: biological extracorporealIn Vitro:H2OPeptide Solubility and Storage Guidelines:1.Calculate the length of the peptide.2.Calculate the overall charge of the entire peptide according to the following table:ContentsAssign valueAcidic amino acidAsp (D), Glu (E), and the C-terminal -COOH.-1Basic amino acidArg (R), Lys (K), His (H), and the N-terminal -NH2+1Neutral amino acidGly (G), Ala (A), Leu (L), Ile (I), Val (V), Cys (C), Met (M), Thr (T), Ser (S), Phe (F), Tyr (Y), Trp (W), Pro (P), Asn (N), Gln (Q)03.

Adipokinetic Hormone (AKH) (24-32), locust Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Additional information on Adipokinetic Hormone (AKH) (24-32), locust

Adipokinetic Hormone (Locust) - CAS No. 53027-55-7

Adipokinetic hormone (locust), identified by the chemical compound identifier CAS No. 53027-55-7, is a fascinating bioactive peptide that has garnered significant attention in the field of neuroendocrinology and insect physiology. This hormone, primarily studied in the model organism *Locusta migratoria* (the migratory locust), plays a crucial role in energy metabolism and homeostasis, particularly in the mobilization of lipid reserves. The molecular structure and biological function of this peptide have been extensively characterized, providing insights into its mechanisms of action and potential applications in biomedical research.

The chemical synthesis and purification of CAS No. 53027-55-7 have been refined over the years, enabling researchers to conduct detailed pharmacological studies. The peptide is composed of a small chain of amino acids, typically 29 amino acids in length, with specific modifications that enhance its biological activity. Recent advancements in mass spectrometry and high-resolution chromatography have allowed for the precise determination of its molecular weight and sequence, confirming its identity as a member of the adipokinetic hormone family.

One of the most intriguing aspects of adipokinetic hormone (locust) is its ability to stimulate the release of lipids from adipose tissues into the hemolymph, the circulatory fluid in insects. This process is essential for providing energy during periods of high demand, such as migration or reproduction. Studies have shown that this hormone acts on specific receptors located on fat body cells, triggering a cascade of intracellular signaling events that lead to the breakdown of triglycerides into free fatty acids and glycerol. These metabolites are then transported to other tissues, such as muscles and flight organs, where they are utilized for energy production.

Recent research has also highlighted the role of CAS No. 53027-55-7 in regulating metabolic pathways that are conserved across species, including humans. The discovery that insect hormones can influence mammalian metabolic processes has opened up new avenues for therapeutic development. For instance, compounds mimicking the action of adipokinetic hormone have been explored as potential treatments for metabolic disorders such as obesity and diabetes. By enhancing lipid mobilization and improving insulin sensitivity, these peptides could offer novel strategies for managing energy homeostasis in humans.

The study of adipokinetic hormone (locust) has also provided valuable insights into the evolution of neuroendocrine systems. Comparative genomics has revealed that homologous genes encoding adipokinetic hormones exist in various insect species, suggesting that this regulatory mechanism is ancient and highly conserved. This evolutionary conservation underscores the fundamental importance of adipokinetic hormones in maintaining metabolic balance across diverse organisms.

In addition to its metabolic functions, CAS No. 53027-55-7 has been implicated in stress responses and developmental processes. Experiments have demonstrated that administration of this hormone can enhance survival rates under adverse conditions, such as starvation or extreme temperatures. This protective effect is thought to be mediated by its ability to mobilize energy reserves quickly, ensuring that essential physiological processes are maintained during times of duress.

The synthetic availability of CAS No. 53027-55-7 has facilitated numerous experimental approaches in both academic and industrial settings. Researchers can now easily obtain pure preparations of this peptide for use in cell culture assays, animal models, and even clinical trials. The ease of synthesis has also enabled structural modifications aimed at enhancing bioavailability or targeting specific receptor subtypes. Such modifications hold promise for developing more effective pharmaceutical agents based on natural bioactive peptides.

Future research directions for adipokinetic hormone (locust) include exploring its interactions with other hormones and neurotransmitters, as well as investigating its role in complex behaviors such as aggression and reproduction. Advances in techniques like CRISPR-Cas9 gene editing may allow researchers to manipulate genetic pathways involving this hormone in model organisms, providing deeper insights into its physiological roles.

The potential applications of CAS No. 53027-55-7 extend beyond basic research into therapeutic interventions for human diseases. Its ability to modulate lipid metabolism makes it a candidate for developing treatments for cardiovascular disorders and fatty liver disease. Furthermore, its insecticidal properties have been explored as a basis for environmentally friendly pest control strategies.

In conclusion, adipokinetic hormone (locust) is a remarkable bioactive peptide with far-reaching implications in physiology and medicine. Its discovery has not only advanced our understanding of insect biology but also opened up new possibilities for addressing metabolic disorders in humans through peptide-based therapies. As research continues to uncover more about the mechanisms underlying its actions, CAS No. 53027-55-7 is poised to remain a key molecule in both academic studies and pharmaceutical development.